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Compound of Interest

Compound Name: Imipenem and cilastatin sodium

Cat. No.: B15582710

This technical support center provides troubleshooting guidance and answers to frequently
asked questions to help researchers, scientists, and drug development professionals achieve
consistent and reliable imipenem Minimum Inhibitory Concentration (MIC) testing results.

Troubleshooting Guide: Inconsistent Imipenem MIC
Results

Unexpected or inconsistent imipenem MIC results can arise from a variety of factors. This
guide will walk you through a systematic approach to identify and resolve common issues.

DOT Diagram: Troubleshooting Workflow for Inconsistent Imipenem MICs
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Inconsistent Imipenem MIC Results Observed

Step 1: Review Quality Control (QC) Data

QC within acceptable range?

Step 2: Evaluate Imipenem Stability|

Investigate QC Failure:

- Repeat with new QC strain aliquot
o
Are you using fresh or properly stored matenals _Check media/reagent expiry

- Verify incubator conditions
Yes
Step 3: Scrutinize Experimental Protocol

Prepare fresh imipenem stock solutions.
Is the protocol being followed precisely? Use new, unexpired testing panels/disks.

Ensure proper storage conditions.
Step 4: Consider Intrinsic Factors

Review and strictly adhere to:
- Inoculum preparation (density)
- Incubation time and temperature
- Media preparation and pH

Are you observing trailing endpoints or skipped wells?|

[

Consult literature for organism-specific phenomena. No
Consider alternative testing methods if necessary.

Y

If issues persist after all steps, contact reagent/system manufacturer for support,
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« To cite this document: BenchChem. [Technical Support Center: Protocol Refinement for
Consistent Imipenem MIC Testing Results]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582710#protocol-refinement-for-consistent-
imipenem-mic-testing-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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